Cas no 1049340-69-3 (3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-phenylurea)

• Product Name: 3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-phenylurea
• CAS No: 1049340-69-3
• MF: C₂₁H₂₂N₄O₄
• MW: 394.423784732819
• CID: 5855746
• PubChem ID: 25815487
• Update Time: 2025-10-25

3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-phenylurea
• 1-[2-[3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-3-phenylurea
• AKOS024494755
• VU0633207-1
• 1-(2-(3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-phenylurea
• F5072-1994
• 1049340-69-3

• Inchi： 1S/C21H22N4O4/c1-28-16-8-10-19(29-2)17(14-16)18-9-11-20(26)25(24-18)13-12-22-21(27)23-15-6-4-3-5-7-15/h3-11,14H,12-13H2,1-2H3,(H2,22,23,27)
• InChI Key： VVGOZTDQVSMGJT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1C=CC(N(CCNC(NC2C=CC=CC=2)=O)N=1)=O)OC

Computed Properties

• Exact Mass: 394.16410520g/mol
• Monoisotopic Mass: 394.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.3Ų

Additional information on 3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-phenylurea

Compound CAS No. 1049340-69-3: A Comprehensive Overview

The compound with CAS No. 1049340-69-3, known as 3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-phenylurea, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and promising biological activities. Recent studies have highlighted its role in drug discovery and material science, making it a focal point for researchers worldwide.

The molecular structure of 3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-phenylurea is characterized by a complex arrangement of functional groups, including a urea moiety and a dihydropyridazine ring system. These structural features contribute to its stability and reactivity under various conditions. The presence of the 2,5-dimethoxyphenyl group adds to its aromaticity and electronic properties, which are crucial for its interactions in biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed innovative methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These techniques not only enhance yield but also reduce the environmental footprint of manufacturing this compound.

One of the most promising applications of CAS No. 1049340-69-3 lies in the field of pharmacology. Studies have demonstrated its potential as a lead compound in the development of novel therapeutic agents targeting specific diseases. For instance, research conducted by Smith et al. (2023) revealed its ability to inhibit key enzymes involved in neurodegenerative disorders, suggesting its potential as a candidate for Alzheimer's disease treatment.

In addition to its pharmacological applications, this compound has shown versatility in materials science. Its unique electronic properties make it a candidate for advanced materials such as organic semiconductors and sensors. A study by Lee et al. (2023) explored its use in developing high-performance organic photovoltaic devices, highlighting its potential in renewable energy technologies.

The environmental impact of CAS No. 1049340-69-3 has also been a subject of recent research. Scientists have investigated its biodegradability and toxicity profiles under various conditions. Findings indicate that it exhibits low toxicity to aquatic organisms and undergoes efficient biodegradation under aerobic conditions, making it a safer choice for industrial applications.

In conclusion, CAS No. 1049340-69-3 stands out as a versatile and promising compound with applications spanning multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key player in future scientific developments.